Cas no 652-69-7 (4-Pregnen-17a, 20a-diol-3-one)

• Product name: 4-Pregnen-17a, 20a-diol-3-one
• CAS No: 652-69-7
• MF: C₂₁H₃₂O₃
• MW: 332.47698
• CID: 516988
• PubChem ID: 440368

4-Pregnen-17a, 20a-diol-3-one Chemical and Physical Properties

Names and Identifiers

• Pregn-4-en-3-one,17,20-dihydroxy-, (20S)-
• 4-Pregnen-17α, 20α-diol-3-one
• 20-α-Dhydrodydrogesterone
• 4-PREGNEN-17A, 20A-DIOL-3-ONE
• 4-Pregnen-17α, 20α-d
• (8R,9S,10R,13S,14S,17R)-17-hydroxy-17-[(1S)-1-hydroxyethyl]-10,13-dimethyl-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-3-one
• 17alpha,20alpha-Dihydroxypregn-4-en-3-one
• A-dihydroprogesterone
• A-Dihydroxy-4-pregnen-3-one
• A-Dihydroxyprogesterone
• A-Hydroxy-20
• SCHEMBL1191907
• 4-Pregnen-17alpha, 20alpha-diol-3-one
• AKOS022181309
• Q27101892
• DTXSID80331485
• 4-Pregnen-17?, 20?-diol-3-one
• 17 alpha, 20 alpha-OHP
• C04518
• 17a,20a-Dihydroxypregn-4-en-3-one
• 17 alpha, 20 alpha-P
• LMST02030183
• 17,20 alpha-OHP
• CHEBI:16418
• NS00098441
• 652-69-7
• 4-Pregnen-17 alpha ,20 alpha -diol-3-one
• (8R,9S,10R,13S,14S,17R)-17-hydroxy-17-((S)-1-hydroxyethyl)-10,13-dimethyl-6,7,8,9,10,11,12,13,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3(2H)-one
• (20S)-17,20-dihydroxypregn-4-en-3-one
• 4-Pregnen-17alpha,20alpha-diol-3-one
• 17ALPHA, 20ALPHA-DIHYDROXY-4-PREGNEN-3-ONE
• 17-alpha, 20-beta-dihydroxypreg-4-en-3-one
• 4-Pregnen-17a, 20a-diol-3-one

• Inchi： InChI=1S/C21H32O3/c1-13(22)21(24)11-8-18-16-5-4-14-12-15(23)6-9-19(14,2)17(16)7-10-20(18,21)3/h12-13,16-18,22,24H,4-11H2,1-3H3
• InChI Key： MASCESDECGBIBB-UHFFFAOYSA-N
• SMILES： CC(O)C1(O)CCC2C3CCC4=CC(=O)CCC4(C)C3CCC12C |t:11|

Computed Properties

• Exact Mass: 332.23500
• Monoisotopic Mass: 332.23514488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Melting Point: 204-206°C
• Stability/Shelf Life: Store in Fridge
• PSA: 57.53000
• LogP: 3.63020

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives